Cas no 1147379-19-8 ((r)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride)

• Product Name: (r)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride
• CAS No: 1147379-19-8
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD13689125
• CID: 4681438
• Update Time: 2025-05-22

(r)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (r)-1-(5-methylpyrazin-2-yl)ethanamine hydrochloride
• (r)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride

• MDL： MFCD13689125
• Inchi： 1S/C7H11N3.ClH/c1-5-3-10-7(4-9-5)6(2)8;/h3-4,6H,8H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： RYXYFVNOEVQXIV-FYZOBXCZSA-N
• SMILES： Cl.N[C@H](C)C1C=NC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 51.8

Additional information on (r)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride

Comprehensive Overview of (R)-1-(5-Methylpyrazin-2-yl)ethanamine Hydrochloride (CAS No. 1147379-19-8)

(R)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride (CAS No. 1147379-19-8) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its pyrazine ring and ethylamine side chain, has garnered attention for its unique structural properties and applications in drug discovery. The (R)-enantiomer specificity of this molecule enhances its relevance in asymmetric synthesis and targeted therapeutic development.

In recent years, the demand for chiral building blocks like (R)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride has surged, driven by advancements in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, particularly in neurological and metabolic disorders. Its hydrochloride salt form ensures improved solubility and stability, making it a preferred choice for formulation studies.

The synthesis of CAS 1147379-19-8 involves multi-step organic reactions, including asymmetric reduction and pyrazine functionalization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and enantiomeric excess. These rigorous quality controls align with Good Manufacturing Practices (GMP), ensuring compliance for preclinical and clinical applications.

From an industrial perspective, (R)-1-(5-Methylpyrazin-2-yl)ethanamine HCl is a valuable intermediate for API (Active Pharmaceutical Ingredient) production. Its compatibility with green chemistry principles, such as solvent optimization and catalytic efficiency, positions it as a sustainable option for large-scale manufacturing. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios.

Emerging trends in AI-driven drug design have further amplified interest in CAS 1147379-19-8. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Additionally, its structural analogs are being investigated for antiviral and anti-inflammatory properties, reflecting broader shifts toward multi-target therapeutics.

For researchers sourcing (R)-1-(5-Methylpyrazin-2-yl)ethanamine hydrochloride, factors like batch-to-batch consistency, regulatory documentation, and supply chain transparency are critical. Vendors providing COA (Certificate of Analysis) and stability data are preferred to mitigate risks in experimental reproducibility.

In summary, 1147379-19-8 represents a versatile scaffold in modern chemistry, bridging gaps between academic research and industrial applications. Its alignment with drug discovery priorities and sustainable chemistry initiatives ensures its continued relevance in scientific innovation.